Cas no 828276-72-8 (Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester)

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester structure
828276-72-8 structure
Product Name:Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester
CAS No:828276-72-8
MF:C8H16O6S
MW:240.274042129517
CID:681431
PubChem ID:54108726
Update Time:2025-04-19

Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 3-hydroxy-4-[(methylsulfonyl)oxy]-, 1-methylethyl ester
    • propan-2-yl 3-hydroxy-4-methylsulfonyloxybutanoate
    • Propan-2-yl 3-hydroxy-4-[(methanesulfonyl)oxy]butanoate
    • DTXSID80709089
    • 828276-72-8
    • Inchi: 1S/C8H16O6S/c1-6(2)14-8(10)4-7(9)5-13-15(3,11)12/h6-7,9H,4-5H2,1-3H3
    • InChI Key: NFORICDEKMJRPZ-UHFFFAOYSA-N
    • SMILES: S(C)(=O)(=O)OCC(CC(=O)OC(C)C)O

Computed Properties

  • Exact Mass: 240.06675940g/mol
  • Monoisotopic Mass: 240.06675940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 7
  • Complexity: 289
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 98.3Ų
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